Cas no 954237-19-5 (2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine)

• Product Name: 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine
• CAS No: 954237-19-5
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• MDL: MFCD09861503
• CID: 2151287
• PubChem ID: 24901911
• Update Time: 2025-10-30

2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine
• 2-Chloro-4-(5-chloro-2-methoxy-phenyl)-pyrimidine
• SCHEMBL1033197
• DB-355610
• 954237-19-5
• AKOS017553907

• MDL： MFCD09861503
• Inchi： 1S/C11H8Cl2N2O/c1-16-10-3-2-7(12)6-8(10)9-4-5-14-11(13)15-9/h2-6H,1H3
• InChI Key： BHKOKFSCHNLQSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CN=C(N=1)Cl)OC

Computed Properties

• Exact Mass: 254.0013683Da
• Monoisotopic Mass: 254.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine

Introduction to 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine (CAS No. 954237-19-5) and Its Emerging Applications in Chemical Biology and Medicine

2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine, identified by the chemical identifier CAS No. 954237-19-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule, featuring a pyrimidine core substituted with chloro and methoxy functional groups, has garnered considerable attention due to its versatile structural framework and potential biological activities. The compound's unique electronic and steric properties make it a valuable scaffold for designing novel therapeutic agents, particularly in the context of oncology, antiviral, and anti-inflammatory drug development.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, given its prevalence in nucleic acid bases and its ability to interact with biological targets such as enzymes and receptors. The introduction of chloro substituents at the 2-position and 5-position of the phenyl ring enhances the electrophilicity of the pyrimidine core, facilitating further functionalization through nucleophilic aromatic substitution (SNAr) or cross-coupling reactions. Additionally, the methoxy group at the 2-position of the phenyl ring contributes to the compound's lipophilicity, improving its membrane permeability—a critical factor for drug bioavailability.

In recent years, 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine has been explored as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapies. Kinases play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By modulating kinase activity, compounds derived from this scaffold can disrupt aberrant signaling networks, offering promising therapeutic strategies. For instance, derivatives of this molecule have shown inhibitory effects on tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2), which are overexpressed in various cancers.

Moreover, the structural versatility of 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine has been leveraged in developing antiviral agents. The chloro groups serve as handles for further derivatization, enabling the creation of molecules that can interfere with viral replication cycles. Notably, studies have demonstrated that certain analogs of this compound exhibit inhibitory activity against RNA-dependent RNA polymerases (RdRp), a critical enzyme for viruses like influenza and coronaviruses. The methoxy group also plays a role in fine-tuning the pharmacokinetic profile of these derivatives, enhancing their stability and bioavailability.

The compound's potential extends beyond oncology and antiviral applications. Researchers have investigated its efficacy in treating inflammatory diseases by targeting Janus kinases (JAKs), which are involved in inflammatory cytokine signaling. In preclinical studies, 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine derivatives have demonstrated anti-inflammatory properties by inhibiting JAK1 and JAK3 enzymes, thereby reducing pro-inflammatory cytokine production. These findings highlight the compound's broad therapeutic spectrum and its potential as a lead molecule for drug discovery.

From a synthetic chemistry perspective, CAS No. 954237-19-5 serves as an excellent building block for exploring novel reaction pathways. The presence of multiple reactive sites allows for diverse functionalization strategies, including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and palladium-catalyzed coupling reactions. These transformations enable chemists to generate libraries of derivatives with tailored biological activities, facilitating high-throughput screening for new drug candidates.

The growing interest in 2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine is also driven by advancements in computational chemistry and artificial intelligence (AI)-assisted drug design. Machine learning algorithms can predict the binding affinity of this compound to various biological targets based on its molecular structure. Such predictions accelerate the drug discovery process by identifying promising candidates for further optimization before experimental validation.

In conclusion,CAS No 954237-19-5 represents a versatile pharmacophore with significant potential in pharmaceutical development. Its structural features enable diverse functionalization, making it a valuable intermediate for synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. As research continues to uncover new biological targets and synthetic methodologies,2-chloro-4-(5-chloro-2-methoxyphenyl)pyrimidine is poised to remain at the forefront of medicinal chemistry innovation.